![molecular formula C13H13BrN2 B5762321 (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine](/img/structure/B5762321.png)
(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine
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Overview
Description
(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine, also known as BPCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. BPCA is a heterocyclic compound that contains both pyridine and amine functional groups. The synthesis of BPCA is a complex process that requires specialized equipment and expertise.
Mechanism of Action
The mechanism of action of (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins that cause inflammation. This compound has also been shown to inhibit the activity of MMP-9, which is involved in the breakdown of extracellular matrix proteins. Additionally, this compound has been shown to inhibit the activity of HIV-1 integrase, which is involved in the replication of the HIV virus.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to have anti-inflammatory effects by inhibiting the activity of COX-2 and reducing the production of prostaglandins. This compound has also been shown to have anti-cancer effects by inhibiting the activity of MMP-9 and reducing the breakdown of extracellular matrix proteins. Additionally, this compound has been shown to have anti-viral effects by inhibiting the activity of HIV-1 integrase and reducing the replication of the HIV virus.
Advantages and Limitations for Lab Experiments
(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has several advantages for lab experiments. This compound is a stable compound that can be easily synthesized and purified. This compound has also been shown to have low toxicity and high selectivity for its target enzymes and proteins. However, this compound also has some limitations for lab experiments. This compound has limited solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound has a short half-life, which can make it difficult to study its pharmacokinetics.
Future Directions
For (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine research include the development of this compound derivatives, in vivo studies, combination therapy, and new synthesis methods.
Synthesis Methods
The synthesis of (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine involves a multistep reaction process that requires the use of various reagents and solvents. The first step involves the reaction of 2-bromo-4-methylphenol with sodium hydride to form the corresponding phenoxide. This is followed by the reaction of the phenoxide with 3-pyridinecarboxaldehyde to form the intermediate compound. The intermediate compound is then reduced using sodium borohydride to form the final product, this compound. The overall yield of the synthesis process is around 50%, and the purity of the product can be improved using various purification techniques.
Scientific Research Applications
(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has shown potential applications in medicinal chemistry, particularly in the development of drugs for the treatment of various diseases. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use as a neuroprotective agent and in the treatment of Alzheimer's disease. This compound has been shown to inhibit the activity of various enzymes and proteins, including COX-2, MMP-9, and HIV-1 integrase. These properties make this compound a promising candidate for drug development.
properties
IUPAC Name |
2-bromo-4-methyl-N-(pyridin-3-ylmethyl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13BrN2/c1-10-4-5-13(12(14)7-10)16-9-11-3-2-6-15-8-11/h2-8,16H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMFBPLLJCLVALS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NCC2=CN=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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